Cas no 38374-80-0 (2-(4-ethynylphenyl)propan-2-amine)

• Product Name: 2-(4-ethynylphenyl)propan-2-amine
• CAS No: 38374-80-0
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6228458
• PubChem ID: 121318226
• Update Time: 2025-06-08

2-(4-ethynylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethynylphenyl)propan-2-amine
• SCHEMBL17729292
• 38374-80-0
• EN300-1845343

• Inchi： 1S/C11H13N/c1-4-9-5-7-10(8-6-9)11(2,3)12/h1,5-8H,12H2,2-3H3
• InChI Key： DXTGGYSQTVKADQ-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-ethynylphenyl)propan-2-amine

Introduction to 2-(4-Ethynylphenyl)propan-2-amine (CAS No. 38374-80-0)

2-(4-Ethynylphenyl)propan-2-amine, with the CAS number 38374-80-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an ethynyl group and a secondary amine, making it a valuable precursor for the synthesis of various pharmaceuticals and functional materials.

The chemical formula of 2-(4-Ethynylphenyl)propan-2-amine is C₁₀H₁₃N, and it has a molecular weight of approximately 147.21 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including the coupling of 4-ethynylbenzene with propan-2-amine. The resulting product is a colorless liquid or solid, depending on the conditions of synthesis and storage.

In the realm of medicinal chemistry, 2-(4-Ethynylphenyl)propan-2-amine has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for compounds with therapeutic applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The ethynyl group in the molecule can be readily functionalized to introduce various pharmacophores, enhancing the compound's biological activity and selectivity.

One notable application of 2-(4-Ethynylphenyl)propan-2-amine is in the synthesis of N-methyl-D-aspartate (NMDA) receptor antagonists. NMDA receptors play a crucial role in synaptic plasticity and are implicated in several neurological disorders. Compounds derived from 2-(4-Ethynylphenyl)propan-2-amine have been shown to exhibit potent and selective antagonism towards NMDA receptors, making them potential candidates for the treatment of conditions such as chronic pain and depression.

Beyond its medicinal applications, 2-(4-Ethynylphenyl)propan-2-amine has also found utility in materials science. The presence of the ethynyl group makes it an attractive candidate for click chemistry reactions, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction allows for the facile synthesis of functionalized polymers and conjugates, which can be used in various applications, including drug delivery systems and biomaterials.

In addition to its synthetic versatility, 2-(4-Ethynylphenyl)propan-2-amine exhibits favorable physicochemical properties that contribute to its stability and reactivity. It has a melting point ranging from 55°C to 60°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

The safety profile of 2-(4-Ethynylphenyl)propan-2-amine is an important consideration for its practical application. While it is generally considered safe under proper handling conditions, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation in the work area.

In conclusion, 2-(4-Ethynylphenyl)propan-2-amine (CAS No. 38374-80-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and favorable physicochemical properties make it a valuable tool for researchers and chemists working on the development of new drugs and functional materials. As research in these fields continues to advance, the applications of this compound are likely to expand further, contributing to breakthroughs in healthcare and technology.